![molecular formula C5H9N3O2S B1353781 Methyl 2-acetamido-2-phenylacetate CAS No. 36061-00-4](/img/structure/B1353781.png)
Methyl 2-acetamido-2-phenylacetate
Overview
Description
“Methyl 2-acetamido-2-phenylacetate” is a synthetic compound with a molecular weight of 207.23 . Its IUPAC name is methyl (acetylamino) (phenyl)acetate .
Molecular Structure Analysis
The InChI code for “Methyl 2-acetamido-2-phenylacetate” is1S/C11H13NO3/c1-8(13)12-10(11(14)15-2)9-6-4-3-5-7-9/h3-7,10H,1-2H3,(H,12,13)
. This code provides a specific description of the compound’s molecular structure. Physical And Chemical Properties Analysis
“Methyl 2-acetamido-2-phenylacetate” is a solid substance . It should be stored in a dry environment at a temperature between 2-8°C .Scientific Research Applications
Synthesis of Heterocyclic Compounds
Methyl 2-acetamido-2-phenylacetate: is a valuable precursor in the synthesis of heterocyclic compounds, which are crucial in medicinal chemistry. Its structure allows for the introduction of various functional groups, leading to the creation of diverse heterocyclic frameworks that are often found in biologically active molecules .
Pharmacological Research
This compound serves as a starting material for the development of pharmaceuticals. Its derivatives are explored for their potential therapeutic effects. For instance, modifications of the acetamido group can lead to compounds with significant anti-inflammatory and analgesic properties .
Chemical Synthesis Optimization
Researchers utilize Methyl 2-acetamido-2-phenylacetate to improve synthetic pathways. Its reactivity can be harnessed to optimize the production processes of existing pharmaceuticals, potentially increasing yield and reducing costs .
Material Science Applications
In material science, this compound can be used to modify surface properties of materials. By incorporating it into polymers, scientists can alter characteristics like hydrophobicity, which can be beneficial in creating specialized coatings or medical devices .
Analytical Chemistry
Methyl 2-acetamido-2-phenylacetate: can be used as a standard or reagent in analytical procedures. Its well-defined structure and properties make it suitable for use in calibration curves and quantitative analysis .
Biochemistry Research
The compound plays a role in studying enzyme-substrate interactions, particularly with enzymes that act on similar structural motifs. This can provide insights into enzyme specificity and aid in the design of enzyme inhibitors .
Chromatography
Due to its distinct chemical properties, Methyl 2-acetamido-2-phenylacetate can be used in chromatographic methods to help in the separation of complex mixtures, serving as a reference compound or as part of the mobile phase .
Computational Chemistry
In silico studies often use this compound as a model to understand molecular interactions and predict the behavior of similar molecules in various environments, which is essential for drug design and discovery .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing vapors, wearing protective gloves, and washing hands and other exposed skin thoroughly after handling .
properties
IUPAC Name |
methyl 2-acetamido-2-phenylacetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO3/c1-8(13)12-10(11(14)15-2)9-6-4-3-5-7-9/h3-7,10H,1-2H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAPRVTLHJXZROQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(C1=CC=CC=C1)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-acetamido-2-phenylacetate |
Synthesis routes and methods I
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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